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Compound of Interest

Compound Name: (Bromomethyl)cyclopentane

Cat. No.: B151954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for

(Bromomethyl)cyclopentane (CAS No. 3814-30-0), a key intermediate in organic synthesis.

The following sections detail its chemical identifiers, hazard classifications, protective

measures, and the experimental basis for these recommendations.

Chemical Identification and Properties
(Bromomethyl)cyclopentane, also known as cyclopentylmethyl bromide, is a colorless to light

yellow liquid.[1][2] It is a valuable building block in the synthesis of bioactive molecules and

specialty chemicals.[3]
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Identifier Value

CAS Number 3814-30-0[1][3][4][5][6][7]

Molecular Formula C₆H₁₁Br[4]

Molecular Weight 163.06 g/mol [4][8]

Synonyms Cyclopentylmethyl bromide[1][4]

Appearance Colorless to light yellow liquid[1][2]

Boiling Point 154.0 ± 8.0 °C at 760 mmHg[6]

Flash Point 58.8 ± 13.6 °C[6]

Density 1.3 ± 0.1 g/cm³[6]

GHS Hazard Classification and Safety Data
(Bromomethyl)cyclopentane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are flammability, acute toxicity, skin irritation, and eye irritation.

GHS Pictograms and Signal Word
Pictogram Signal Word Hazard Class

🔥 Warning Flammable liquids

💀 Danger
Acute toxicity, oral (in some

classifications)[8]

❗ Warning

Acute toxicity (oral, dermal,

inhalation), Skin irritation, Eye

irritation, Specific target organ

toxicity

Hazard Statements
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Code Statement

H226 Flammable liquid and vapor[1][2][8]

H301 Toxic if swallowed[8]

H302 Harmful if swallowed[8]

H312 Harmful in contact with skin[8]

H315 Causes skin irritation[2][8]

H319 Causes serious eye irritation[2][8]

H332 Harmful if inhaled[8]

H335 May cause respiratory irritation[2][8]

Precautionary Statements
A comprehensive list of precautionary statements is provided in the table below, categorized by

prevention, response, storage, and disposal.
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Category Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[1][9]

P233
Keep container tightly closed.

[1]

P240
Ground and bond container

and receiving equipment.[1]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[1]

P242 Use only non-sparking tools.[1]

P243
Take precautionary measures

against static discharge.[1]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P316

IF SWALLOWED: Get

emergency medical help

immediately.[8]
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P301+P317
IF SWALLOWED: Get medical

help.[8]

P302+P352
IF ON SKIN: Wash with plenty

of water.

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[1]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8]

P317 Get medical help.[8]

P319
Get medical help if you feel

unwell.[8]

P321

Specific treatment (see

supplemental first aid

instruction on this label).[8]

P330 Rinse mouth.[8]

P332+P317
If skin irritation occurs: Get

medical help.[8]

P337+P317
If eye irritation persists: Get

medical help.[8]

P362+P364
Take off contaminated clothing

and wash it before reuse.[8]

P370+P378
In case of fire: Use appropriate

media to extinguish.[8]
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Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[8]

P403+P235
Store in a well-ventilated

place. Keep cool.[1]

P405 Store locked up.[8]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1][9]

Experimental Protocols for Hazard Determination
The hazard classifications for (Bromomethyl)cyclopentane are based on standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD) and ASTM International. While specific experimental

reports for this compound are not publicly available, the following sections describe the general

methodologies used to determine its key hazards.

Flammability (Flash Point Determination)
The flammability of a liquid is determined by its flash point, the lowest temperature at which its

vapors will ignite in the presence of an ignition source. A common method for this is the

Cleveland Open Cup Method (ASTM D92).[10]

Methodology:

A sample of the substance is placed in the cup of the testing apparatus.

The sample is heated at a slow, constant rate.

A small test flame is passed across the top of the cup at specified intervals.

The flash point is the lowest temperature at which the application of the test flame causes

the vapors of the sample to ignite.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://www.tcichemicals.com/CA/en/p/B6314
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://www.tcichemicals.com/CA/en/p/B6314
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01122~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2014:22:15~~(Bromomethyl
https://www.benchchem.com/product/b151954?utm_src=pdf-body
https://www.toxlab.co/mastering-astm-standards/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity
Acute toxicity studies are conducted to determine the adverse effects of a substance after a

single exposure. This is typically assessed via oral, dermal, and inhalation routes.

Methodology (Oral Toxicity - OECD Test Guideline 423):

A group of laboratory animals (e.g., rats) is administered a single dose of the substance by

gavage.

The animals are observed for a period of up to 14 days for signs of toxicity and mortality.

The dose at which 50% of the test animals are expected to die (LD50) is estimated.

Skin Irritation
Skin irritation tests assess the potential of a substance to cause reversible inflammatory

changes to the skin. In vitro methods are now widely used to reduce animal testing.

Methodology (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method - OECD

Test Guideline 439):[11][12]

A reconstructed human epidermis model, which mimics the properties of human skin, is

used.[12]

The test substance is applied topically to the surface of the skin model.

After a defined exposure period, the substance is removed, and the tissue is incubated.

Cell viability is measured using a colorimetric assay (e.g., MTT assay). A significant reduction

in cell viability compared to a negative control indicates that the substance is an irritant.

Eye Irritation
Eye irritation tests determine the potential of a substance to cause reversible changes in the

eye.

Methodology (Bovine Corneal Opacity and Permeability Test Method - OECD Test Guideline

437):
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Corneas are obtained from the eyes of cattle and mounted in a holder.

The test substance is applied to the epithelial surface of the cornea.

After exposure, the substance is washed off, and the cornea is incubated.

Corneal opacity and permeability to a fluorescent dye are measured. These measurements

are used to calculate an in vitro irritation score, which predicts the in vivo eye irritation

potential.

Personal Protective Equipment (PPE) and Safe
Handling
Based on the identified hazards, the following personal protective equipment and handling

procedures are mandatory when working with (Bromomethyl)cyclopentane.

Caption: Recommended PPE and Safe Handling Workflow.

Hazard Mitigation and Emergency Response
The following diagram illustrates the logical relationships between the hazards of

(Bromomethyl)cyclopentane and the necessary mitigation and emergency response

measures.
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Identified Hazards
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Flammability
(H226)

Control Ignition Sources
(P210, P241, P242, P243)

Safe Storage
(P233, P403+P235)

Acute Toxicity
(H301, H302, H312, H332)

Minimize Exposure
(P261, P271, P280)

First Aid
(P301, P302, P304, P305)

Skin & Eye Irritation
(H315, H319, H335)

Fire Suppression
(P370+P378)

Spill Containment

Click to download full resolution via product page

Caption: Hazard Mitigation and Emergency Response Flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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